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Compound of Interest

Compound Name: CI-966 hydrochloride

Cat. No.: B1668964

This guide provides essential safety, handling, and disposal protocols for CI-966
hydrochloride, a potent and selective inhibitor of the GABA transporter GAT-1.[1][2]
Developed for researchers, scientists, and drug development professionals, this document
outlines the necessary precautions to ensure safe laboratory practices when working with this
neuroprotective and anticonvulsive compound.

Hazard Identification and Toxicological Profile

CI1-966 hydrochloride is a centrally active compound that requires careful handling due to its
potent biological effects. While specific toxicological data is limited in the provided safety data
sheets, its mechanism of action as a GABA reuptake inhibitor suggests significant
neuropharmacological activity.[1][2][3] In a phase | human clinical trial, higher doses (25 mg
and 50 mg) of the parent compound, CI-966, were associated with severe neurological and
psychiatric symptoms, including memory deficits, myoclonus, tremors, and psychotic adverse
effects.[1]

Summary of Known Hazards:

o Acute Effects: The primary hazards are related to its potent pharmacological effects on the
central nervous system.[1]

o Chronic Effects: No data available on long-term exposure.[3]

e Physical Hazards: Not flammable or combustible.[3]
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e Environmental Hazards: May be harmful to the aquatic environment.[3]

Personal Protective Equipment (PPE)

To mitigate risks of exposure, the following personal protective equipment is mandatory when
handling CI-966 hydrochloride.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Gloves must be

inspected before use.[3]

To prevent skin contact. Proper
glove removal technique is

crucial to avoid contamination.

[3]

Eye Protection

Safety glasses or goggles
approved under NIOSH (US)
or EN 166 (EU) standards.[3]

To protect eyes from dust

particles or splashes.

Respiratory Protection

Use a dust respirator or work
in a well-ventilated area,

preferably a fume hood.[4]

To prevent inhalation of the

powdered compound.[3]

Body Protection

Laboratory coat. Choose body
protection appropriate to the
concentration and amount of

the substance being handled.

[3]

To protect skin and clothing

from contamination.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a

safe laboratory environment.

Preparation and Handling Workflow:
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Workflow for Safe Handling of CI-966 Hydrochloride.
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Step-by-Step Handling Protocol:

e Preparation:

o Designate a specific area for handling, preferably within a chemical fume hood to ensure
adequate ventilation.

o Before handling, put on all required personal protective equipment.

o Weigh the powdered compound carefully to avoid generating dust.

e Creating Stock Solutions:

o CI-966 hydrochloride is soluble in DMSO (up to 100 mM) and ethanol (up to 10 mM).

o Prepare stock solutions by slowly adding the solvent to the weighed compound.

o The following table provides guidance for preparing stock solutions based on a molecular
weight of 509.87 g/mol .

Desired Volume of Solvent Volume of Solvent Volume of Solvent
Concentration for 1 mg for 5 mg for 10 mg
1mM 1.96 mL 9.81 mL 19.61 mL
5 mM 0.39 mL 1.96 mL 3.92mL
10 mM 0.20 mL 0.98 mL 1.96 mL
50 mM 0.04 mL 0.20 mL 0.39 mL
o Storage:

o Store the solid compound desiccated at room temperature.

o For long-term storage of stock solutions, it is recommended to keep them at -20°C. For
short-term storage, 2-8°C is suitable.[3]

Accidental Release and First Aid Measures
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In the event of an accidental release or exposure, immediate and appropriate action is crucial.
Spill and Release Procedures:
o Personal Precautions: Wear respiratory protection and avoid dust formation.[3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3]

o Cleanup: Pick up and arrange disposal without creating dust. Sweep up and shovel the
material into a suitable, closed container for disposal.[3]

First Aid Measures:

Exposure Route First Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

Skin Contact Wash off with soap and plenty of water.[3]

Rinse cautiously with water for several minutes.

Eye Contact
[4]

If swallowed, rinse mouth with water. Call a
) poison center or doctor if you feel unwell.[4] Do
Ingestion . . .
not eat, drink, or smoke when using this

product.[4]

Disposal Plan

Proper disposal of CI-966 hydrochloride and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow:
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Disposal Workflow for CI-966 Hydrochloride Waste.

Disposal Guidelines:

o General: Dispose of contents and container in accordance with all applicable local, state,
and federal regulations.[3]

e Unused Product: Unused CI-966 hydrochloride should be treated as chemical waste.

» Contaminated Materials: Any materials that have come into contact with the compound,
including gloves, pipette tips, and containers, should be disposed of as chemical waste in a
suitable, closed container.[3]

o Consult Authorities: Always consult your institution's environmental health and safety (EHS)
department or local authorities for specific disposal guidelines.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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